5-acetyl-1'-[3-(1-methyl-1H-pyrazol-4-yl)propanoyl]-1,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]

• IUPAC Name: 1-(5-acetylspiro[6,7-dihydro-1H-imidazo[4,5-c]pyridine-4,4'-piperidine]-1'-yl)-3-(1-methylpyrazol-4-yl)propan-1-one
• InChI: InChI=1S/C19H26N6O2/c1-14(26)25-8-5-16-18(21-13-20-16)19(25)6-9-24(10-7-19)17(27)4-3-15-11-22-23(2)12-15/h11-13H,3-10H2,1-2H3,(H,20,21)
• InChI Key: SNRYAOSFFMOODK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C13CCN(CC3)C(=O)CCC4=CN(N=C4)C)N=CN2
• Molecular Formula: C19H26N6O2
• Molecular Weight: 370.4 g/mol

Description

Synthesis Analysis

The synthesis of similar spiro compounds involves multi-component condensation reactions, as evidenced by the one-step synthesis approach to substituted 6-amino-5-cyanospiro compounds. This method involves the condensation of 4-piperidinones, 5-pyrazolones, and malononitrile, resulting in products under both chemical and electrochemical conditions. The electrochemical reactions are noted for their milder conditions and slightly higher yields compared to those catalyzed by chemical bases (Shestopalov et al., 2002).

Molecular Structure Analysis

Structural and conformational analyses of related compounds, like tropane-3-spiro-4'(5')-imidazolines, have been conducted using NMR spectroscopy and X-ray diffraction. These studies reveal preferred conformations and the geometric relationships between various moieties within the molecules, providing insights into the spatial arrangement and potential reactivity of the core structure of our compound of interest (Whelan et al., 1995).

Chemical Reactions and Properties

Spiro compounds exhibit diverse chemical reactivity, enabling their use in various synthetic applications. For instance, the cross-condensation of cyanoacetic acid derivatives with carbonyl compounds has been explored for the synthesis of 1′-substituted 6-amino-spiro-4-(piperidine-4′)-2H,4H-pyrano[2,3-c]pyrazoles, highlighting the versatility and regioselectivity of these reactions (Shestopalov et al., 2003).

Physical Properties Analysis

The physical properties of spiro compounds, such as solubility, melting points, and stability, can be inferred from similar synthesized molecules. These properties are crucial for determining the compound's suitability for further applications and handling requirements. The synthesis and study of such spiro compounds provide a foundation for understanding the physical behavior of 5-acetyl-1'-[3-(1-methyl-1H-pyrazol-4-yl)propanoyl]-1,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine].

Chemical Properties Analysis

Chemical properties, including reactivity with different reagents, stability under various conditions, and potential for further functionalization, are central to the utility of spiro compounds in synthetic chemistry. The efficient and mild synthesis of related spiro compounds underscores the potential for diverse chemical transformations and applications (Wang et al., 2014).

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities, given the wide range of activities exhibited by imidazole derivatives. Additionally, the synthesis process could be optimized for efficiency and environmental impact.